3,4-dimethyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide

• IUPAC Name: 3,4-dimethyl-N-[5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl]benzamide
• InChI: InChI=1S/C16H15N3O2S/c1-10-5-6-12(8-11(10)2)15(20)17-16-19-18-14(21-16)9-13-4-3-7-22-13/h3-8H,9H2,1-2H3,(H,17,19,20)
• InChI Key: REEBORBFXAIMDH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C(=O)NC2=NN=C(O2)CC3=CC=CS3)C
• Molecular Formula: C16H15N3O2S
• Molecular Weight: 313.4 g/mol

Description

3,4-dimethyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide, commonly known as DMOB, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. DMOB is a synthetic compound that belongs to the class of oxadiazoles and has been studied extensively for its biochemical and physiological effects.

Scientific Research Applications

Crystal Structure Analysis

Research on compounds closely related to "3,4-dimethyl-N-(5-(thiophen-2-ylmethyl)-1,3,4-oxadiazol-2-yl)benzamide" includes studies on their crystal structures to understand molecular configurations and intermolecular interactions. For example, the crystal structure of a derivative, "2-(thiophen-2-yl)-1-(5-thioxo-4,5-dihydro-1,3,4-oxadiazol-2-yl)ethenyl]benzamide:N,N-dimethylformamide," was analyzed through spectral analysis and X-ray diffraction studies, revealing stabilizing N–H···S, C–H···O, N–H···O hydrogen bonds, and π···π interactions between the rings (Sharma et al., 2016).

Anticancer Activity

Several studies focus on the synthesis and evaluation of related compounds for anticancer activity. Novel compounds have been designed and synthesized, showing moderate to excellent anticancer activity against various cancer cell lines, indicating their potential as therapeutic agents (Ravinaik et al., 2021).

Nematocidal Activity

Research into the nematocidal activity of novel 1,2,4-oxadiazole derivatives containing 1,3,4-thiadiazole amide groups shows promise. Some compounds demonstrated significant activity against Bursaphelenchus xylophilus, suggesting potential as lead compounds for nematicide development (Liu et al., 2022).

Photophysical and Computational Studies

The photophysical properties of thiophene substituted 1,3,4-oxadiazole derivatives were investigated, highlighting their potential in photonic, sensor, and optoelectronic devices due to their significant optoelectronic activities (Naik et al., 2019).

Antimicrobial Activity

Compounds derived from or related to "this compound" have been evaluated for their antimicrobial properties. Some synthesized derivatives showed effective antibacterial activities, contributing to the development of new antimicrobial agents (Li et al., 2008).